Cas no 911643-37-3 (1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine)

• Product Name: 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine
• CAS No: 911643-37-3
• MF: C₁₂H₁₃ClF₃NO₂S
• MW: 327.750331640244
• CID: 5271057
• Update Time: 2026-03-09

1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine
• Piperidine, 1-[(2-chlorophenyl)sulfonyl]-4-(trifluoromethyl)-

• Inchi： 1S/C12H13ClF3NO2S/c13-10-3-1-2-4-11(10)20(18,19)17-7-5-9(6-8-17)12(14,15)16/h1-4,9H,5-8H2
• InChI Key： QNWYDDDBUYRRDX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Cl)(=O)=O)CCC(C(F)(F)F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine

1-(2-Chlorobenzenesulfonyl)-4-(Trifluoromethyl)Piperidine: A Comprehensive Overview

1-(2-Chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine (CAS No. 911643-37-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chlorobenzenesulfonyl and trifluoromethyl functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chlorobenzenesulfonyl group in 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine is known for its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic properties of the compound. Additionally, the trifluoromethyl group, a common substituent in pharmaceuticals, contributes to the compound's overall stability and can influence its binding affinity to specific receptors.

Recent studies have explored the potential of 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine as a ligand for various receptors, including G protein-coupled receptors (GPCRs) and ion channels. One notable application is its use as a modulator of the serotonin 5-HT_2C receptor, which plays a crucial role in regulating mood, appetite, and cognitive function. Research has shown that this compound can selectively bind to the 5-HT_2C receptor, potentially offering therapeutic benefits for conditions such as depression and anxiety disorders.

In addition to its receptor modulation properties, 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

The synthesis of 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine typically involves multi-step reactions, including sulfonylation and fluorination processes. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale pharmaceutical research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to fully understand its pharmacological properties and potential side effects.

In conclusion, 1-(2-chlorobenzenesulfonyl)-4-(trifluoromethyl)piperidine (CAS No. 911643-37-3) represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound has the potential to contribute significantly to advancements in medicinal chemistry and pharmaceutical science.